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Compound of Interest

beta-Chloro-D-alanine
Compound Name:

hydrochloride
CAS No.: 51887-88-8
Cat. No.: B555686

Get Quote

\ J

This guide provides essential safety and logistical information for the proper disposal of beta-
Chloro-D-alanine hydrochloride, ensuring the safety of laboratory personnel and compliance
with environmental regulations. The following procedures are designed for researchers,
scientists, and drug development professionals.

l. Personal Protective Equipment (PPE) and Safety
Precautions

Before handling beta-Chloro-D-alanine hydrochloride for disposal, it is crucial to be equipped
with the appropriate personal protective equipment.[1] Handling should occur in a well-
ventilated area to avoid the formation and inhalation of dust.[1][2]
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Protective Equipment Specification Purpose
) ) NIOSH-approved N95 dust To prevent inhalation of the
Respiratory Protection )
mask or higher powdered compound.
) Chemical safety goggles or To protect eyes from contact
Eye Protection _ _ _
faceshield with the chemical.[2]

] Chemical-impermeable gloves )
Hand Protection o To prevent skin contact.[1]
(e.g., nitrile)

) To protect from contamination
Body Protection Laboratory coat )
of personal clothing.

Il. Step-by-Step Disposal Protocol

The disposal of beta-Chloro-D-alanine hydrochloride must be carried out in accordance with
local and national regulations.[3] The primary method for disposal is to entrust it to a licensed
waste disposal company.[3]

Step 1: Collection of Waste

o Carefully sweep up the solid beta-Chloro-D-alanine hydrochloride, avoiding dust
formation.[2][4]

» Place the collected material into a suitable, clearly labeled, and closed container for disposal.

[11[2]
Step 2: Packaging and Labeling
e The waste container should be made of a material compatible with the chemical.

o Label the container clearly with the chemical name: "beta-Chloro-D-alanine hydrochloride”
and appropriate hazard symbols.

Step 3: Storage Prior to Disposal

» Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[2][4][5]
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The storage area should be secure and accessible only to authorized personnel.

Step 4: Professional Disposal

Arrange for the collection of the chemical waste by a licensed and reputable chemical waste
disposal company.

Provide the waste disposal company with the Safety Data Sheet (SDS) for beta-Chloro-D-
alanine hydrochloride to ensure they have all the necessary information for safe handling
and disposal.

lll. Accidental Spill Response

In the event of a spill, follow these procedures to minimize exposure and environmental

contamination:

Evacuate and Secure the Area: Keep unnecessary personnel away from the spill area.[1]
Ensure Proper Ventilation: Work in a well-ventilated area.
Wear Appropriate PPE: Refer to the PPE table above.

Contain the Spill: Prevent further spread of the powder. Do not let the chemical enter drains.

[11[2]

Clean-up: Carefully sweep or scoop up the spilled material. Avoid creating dust.[4]
Collect Waste: Place the collected material in a suitable, sealed container for disposal.[1]
Decontaminate: Clean the spill area with soap and plenty of water.[1]

Dispose of Contaminated Materials: All materials used for clean-up should be placed in the
chemical waste container for proper disposal.

IV. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of beta-Chloro-D-

alanine hydrochloride.
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Store Securely

Interim|Storage

Store in a Cool, Dry, Ventilated Area
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;
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'
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'
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Caption: Logical workflow for the safe disposal of beta-Chloro-D-alanine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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